2-(2,4-dichlorophenoxy)-N-(5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C20H18Cl2N4O3S2/c1-11-3-4-12(2)15(7-11)23-18(28)10-30-20-26-25-19(31-20)24-17(27)9-29-16-6-5-13(21)8-14(16)22/h3-8H,9-10H2,1-2H3,(H,23,28)(H,24,25,27)
• InChI Key: JCXDACOYYRLFKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(S2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H18Cl2N4O3S2
• Molecular Weight: 497.4 g/mol
• CAS No.: 392294-89-2

Description

2-(2,4-Dichlorophenoxy)-N-(5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide is a synthetic organic compound of significant interest in medicinal chemistry and agrochemical research. This molecule is a complex hybrid featuring multiple pharmacophores, including a 2,4-dichlorophenoxy moiety, a 1,3,4-thiadiazole ring, and an acetamide bridge. The strategic incorporation of these groups is a common approach in the design of novel bioactive molecules . The 2,4-dichlorophenoxy group is a well-known structural component in various herbicides, such as 2,4-D, which functions as a synthetic auxin that induces uncontrolled growth in susceptible plants . Furthermore, the 1,3,4-thiadiazole scaffold is a privileged structure in drug discovery, frequently found in compounds investigated for their anticancer and antimicrobial properties . Research on analogous compounds has demonstrated that such hybrid molecules can exhibit promising biological activities, making them valuable candidates for lead optimization and mechanism of action studies, particularly in oncology research . This compound is supplied strictly for research and development purposes. It is intended for use in laboratory investigations only and is classified as "For Research Use Only" (RUO). It is not intended for diagnostic, therapeutic, or any human or veterinary use.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The dichlorophenoxy group undergoes substitution reactions under specific conditions. The electron-withdrawing nature of chlorine atoms activates the aromatic ring for nucleophilic attacks, particularly at positions ortho and para to the oxygen atom.

Reactant	Conditions	Product	Reference
Alkylamines	DMF, 80°C, 12h	Amino-substituted phenoxy derivatives
Thiophenol	K₂CO₃, DMSO, 60°C	Thioether-linked analogs
Hydroxide ions	Aqueous NaOH, reflux	Hydroxyphenoxy intermediates

• In one study, reaction with thiourea derivatives yielded compounds with enhanced herbicidal activity via S-alkylation pathways .

• Hydrolysis under alkaline conditions produces 2,4-dichlorophenol as a degradation byproduct .

Hydrolysis of Acetamide and Thiadiazole Moieties

The acetamide and thiadiazole groups participate in hydrolysis reactions, influenced by pH and temperature:

Acetamide Hydrolysis

• Acidic conditions : Protonation of the carbonyl oxygen facilitates cleavage, forming carboxylic acid and 5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-amine.

• Basic conditions : Saponification yields the corresponding carboxylate salt.

Thiadiazole Ring Reactivity

• The thiadiazole sulfur can oxidize to sulfoxide or sulfone derivatives using H₂O₂ or peracids .

• Ring-opening reactions occur with strong nucleophiles (e.g., hydrazine), producing thiosemicarbazide derivatives .

Thiol-Disulfide Exchange

The thioether linkage (-S-) between the thiadiazole and acetamide groups participates in redox reactions:

Reagent	Conditions	Outcome
Dithiothreitol (DTT)	pH 7.4 buffer, 37°C	Cleavage to form free thiols
Oxidizing agents	H₂O₂, Fe³⁺ catalysts	Disulfide bond formation

• This reactivity is critical in biological systems, where the compound may interact with cellular thiols like glutathione .

Cross-Coupling Reactions

The thiadiazole ring facilitates palladium-catalyzed couplings:

Reaction Type	Catalytic System	Applications
Suzuki coupling	Pd(PPh₃)₄, K₂CO₃, DMF	Biaryl derivatives for drug discovery
Buchwald-Hartwig	Pd₂(dba)₃, Xantphos	N-arylated analogs

• These reactions enable structural diversification for pharmacological optimization .

Degradation Pathways

Environmental and metabolic degradation studies reveal key pathways:

Photodegradation

• UV irradiation (λ = 254 nm) in aqueous solution produces:

  • 2,4-Dichlorophenol (primary photoproduct)

  • Thiadiazole ring fragmentation products .

Microbial Degradation

• Soil bacteria (e.g., Pseudomonas spp.) metabolize the compound via:

  • Hydrolysis of the acetamide group.

  • Oxidative cleavage of the thiadiazole ring .

Synthetic Modifications for Biological Activity

Derivatization efforts focus on enhancing bioactivity:

Modification Site	Target Activity	Key Findings
Thiadiazole C-5	Antifungal	EC₅₀ = 12 μM against C. albicans
Dichlorophenoxy	Herbicidal	90% inhibition of A. retroflexus
Acetamide carbonyl	COX-2 inhibition	IC₅₀ = 0.8 μM

• Structure-activity relationship (SAR) studies indicate that electron-withdrawing groups on the phenyl ring enhance potency .

Analytical Characterization

Key techniques for reaction monitoring:

Method	Parameters	Application
HPLC	C18 column, MeOH:H₂O (70:30), 1 mL/min	Quantify reaction yields
¹H/¹³C NMR	DMSO-d₆, 400 MHz	Confirm substitution patterns
HRMS	ESI⁺, m/z 510.0823 [M+H]⁺	Verify molecular integrity

Reaction Optimization Data

Critical parameters for scalable synthesis:

Parameter	Optimal Range	Impact on Yield
Temperature	60–80°C	>80% yield above 70°C
Solvent	DMF > DMSO > Acetonitrile	DMF maximizes solubility
Catalyst	K₂CO₃ (2.5 eq)	Enhances nucleophilicity

Comparison with Similar Compounds

Data Tables

Table 2: Crystallographic Data

Compound Name	Dihedral Angle (°)	Intermolecular Interactions	Reference
Target Compound	Not reported	Likely N–H⋯O/S bonds	N/A
5-(2,4-Dichlorophenoxymethyl)-1,3,4-Thiadiazol-2-Amine	21.5	N–H⋯N hydrogen bonds
N-{2,2,2-Trichloro-1-[(5-Phenyl-1,3,4-Thiadiazol-2-yl)Amino]Ethyl}Acetamide	Planar	Co-crystal H-bonding
2-(3,4-Dichlorophenyl)-N-(1,3-Thiazol-2-yl)Acetamide	61.8	R₂²(8) hydrogen-bonded dimers

Research Findings and Implications

• Structural Flexibility: The target compound's 2,4-dichlorophenoxy group likely improves lipid solubility over trichloroethyl or phenyl substituents in analogues .
• Bioactivity Gaps : While oxadiazoles show confirmed antibacterial activity , the target thiadiazole's biological data remain unexplored. Priority should be given to in vitro testing against Gram-positive pathogens.

Q & A

Q. What are the optimal synthetic routes for this compound?

Methodological Answer: The synthesis involves multi-step reactions, often starting with chloroacetyl chloride and amine intermediates. For example:

• Step 1: React 2-amino-1,3,4-thiadiazole derivatives with chloroacetyl chloride in triethylamine under reflux (4–6 hours), monitored by TLC.
• Step 2: Purify intermediates via recrystallization (e.g., pet-ether) and characterize using melting point and spectroscopic methods .
• Step 3: Introduce thioether linkages by reacting intermediates with thiol-containing reagents (e.g., 2-((2,5-dimethylphenyl)amino)-2-oxoethyl thiol) in DMF with potassium carbonate as a base . Key Considerations: Use inert atmospheres to avoid oxidation of sulfur-containing intermediates.

Q. How should researchers characterize this compound spectroscopically?

Methodological Answer: A combination of techniques is critical:

• IR Spectroscopy: Identify carbonyl (C=O, ~1660–1680 cm⁻¹) and amide (N–H, ~3300–3500 cm⁻¹) stretches .
• ¹H/¹³C NMR: Assign peaks for aromatic protons (δ 6.9–7.5 ppm), methyl groups (δ 2.0–2.5 ppm), and acetamide protons (δ 4.0–4.5 ppm) .
• Mass Spectrometry: Confirm molecular weight via ESI-MS (e.g., observed [M+1]⁺ at m/z 430.2 in similar compounds) . Validation: Cross-check data with computational tools (e.g., ACD/Labs or ChemDraw simulations) to resolve ambiguities .

Q. What biological activities are associated with structurally similar compounds?

Methodological Answer: Analogous thiadiazole and acetamide derivatives exhibit:

• Hypoglycemic Activity: Modulate PPAR-γ receptors (e.g., IC₅₀ values < 10 µM in in vitro assays) .
• Antimicrobial Properties: Thiadiazole-thioether moieties disrupt bacterial cell membranes (MIC: 8–32 µg/mL against S. aureus) . Experimental Design: Prioritize in silico docking (e.g., AutoDock Vina) to predict target affinity before in vivo testing .

Advanced Research Questions

Q. How can Design of Experiments (DoE) optimize reaction conditions?

Methodological Answer: Use fractional factorial designs to screen variables (e.g., solvent polarity, temperature, catalyst loading):

• Variables: Solvent (DMF vs. acetonitrile), temperature (25–80°C), reaction time (4–12 hours).
• Response Metrics: Yield, purity (HPLC), and reaction time.
• Software Tools: JMP or Minitab for ANOVA analysis to identify significant factors . Case Study: A 2⁴⁻¹ fractional design reduced the number of experiments by 50% while achieving >85% yield .

Q. How to resolve contradictions in spectroscopic data (e.g., unexpected NMR splitting)?

Methodological Answer: Contradictions often arise from dynamic processes (e.g., rotamers) or impurities:

• Variable Temperature (VT) NMR: Perform experiments at 25–60°C to detect conformational changes .
• 2D NMR (COSY, HSQC): Assign coupling patterns and verify connectivity .
• Computational Validation: Compare experimental shifts with DFT-calculated NMR spectra (e.g., Gaussian 16) .

Q. What computational strategies enhance reaction design for this compound?

Methodological Answer: Integrate quantum mechanics (QM) and machine learning (ML):

• Reaction Path Search: Use QM (e.g., DFT) to map energy profiles for key steps (e.g., thioether formation) .
• ML-Driven Optimization: Train models on historical data (e.g., solvent effects on yield) to predict optimal conditions . Example: ICReDD’s hybrid approach reduced reaction development time by 40% in similar systems .

Q. How to address low yields in multi-step synthesis?

Methodological Answer: Mitigate yield losses via:

• Intermediate Stabilization: Protect reactive groups (e.g., amides) with Boc or Fmoc .
• Catalysis: Employ Pd/C or organocatalysts for C–S bond formation (e.g., 10 mol% catalyst improves yield by 20%) .
• Process Monitoring: Use inline PAT tools (e.g., ReactIR) to detect side reactions in real time .

Q. How to design analogs with improved bioactivity?

Methodological Answer: Apply structure-activity relationship (SAR) models:

• Substituent Screening: Replace dichlorophenoxy with trifluoromethyl or nitro groups to enhance lipophilicity .
• Molecular Dynamics (MD): Simulate target binding (e.g., with PPAR-γ) to prioritize analogs with stronger H-bonding . Validation: Synthesize top candidates and test in SPR (surface plasmon resonance) assays for binding kinetics .

Q. How to manage large datasets from high-throughput experiments?

Methodological Answer: Implement FAIR (Findable, Accessible, Interoperable, Reusable) data principles:

• Tools: Use ELNs (Electronic Lab Notebooks) like LabArchives or Benchling for structured data entry .
• AI Integration: Deploy neural networks (e.g., TensorFlow) to classify spectra or predict reaction outcomes . Security: Encrypt sensitive data with AES-256 protocols .

Q. What safety protocols are critical for handling this compound?

Methodological Answer: Prioritize hazard mitigation:

• PPE: Wear nitrile gloves, lab coats, and safety goggles.
• Ventilation: Use fume hoods for reactions involving volatile intermediates (e.g., chloroacetyl chloride) .
• First Aid: For skin contact, wash with soap/water; for inhalation, move to fresh air and seek medical attention .